Cas no 2375254-62-7 (2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine)

• Product Name: 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine
• CAS No: 2375254-62-7
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6255867
• PubChem ID: 145874589
• Update Time: 2025-06-13

2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2375254-62-7
• rac-2-methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine
• 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine
• EN300-7443712

• Inchi： 1S/C13H19N/c1-9(2)13(14)12-8-11(12)10-6-4-3-5-7-10/h3-7,9,11-13H,8,14H2,1-2H3/t11-,12+,13?/m0/s1
• InChI Key： MQCSXKTVXVJWAC-LAGVYOHYSA-N
• SMILES： NC(C(C)C)[C@@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine

Introduction to 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine (CAS No: 2375254-62-7)

2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2375254-62-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structural framework, has garnered attention due to its potential pharmacological properties and its utility as a building block in the synthesis of more intricate drug candidates. The presence of a chiral center at the (1R,2R)-2-phenylcyclopropyl moiety makes this compound particularly intriguing for researchers exploring stereoselective synthesis and pharmacodynamics.

The structural motif of 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine incorporates several key pharmacophoric elements that are often exploited in drug design. The cyclopropyl group, for instance, is known to enhance metabolic stability and binding affinity in various biological targets. Additionally, the phenyl ring contributes to hydrophobic interactions, which are critical for membrane receptor binding. The amine functionality serves as a hydrogen bond acceptor or donor, depending on the context, and can modulate the compound's solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting neurological disorders, inflammation, and cancer. Compounds with structural similarities to 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine have been investigated for their potential role in modulating neurotransmitter systems and inhibiting key enzymes involved in disease pathways. For instance, derivatives of this class have shown promise in preclinical studies as scaffolds for small-molecule inhibitors.

The synthesis of 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine presents unique challenges due to its stereochemistry and the need for precise control over reaction conditions. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired enantiomeric purity. These methods not only highlight the compound's synthetic complexity but also underscore the importance of high-purity intermediates in pharmaceutical development.

One of the most compelling aspects of studying CAS No: 2375254-62-7 is its potential as a lead compound for further derivatization. Researchers have explored various modifications to the core structure, including alterations to the cyclopropyl ring size, substitution patterns on the phenyl ring, and functionalization of the amine group. Such modifications can lead to compounds with enhanced potency, selectivity, and pharmacokinetic profiles. For example, computational modeling has been used to predict how different substituents might affect binding affinity to target proteins.

The pharmacological evaluation of 2-Methyl-1-[(1R,2R)-2-phenylcyclopropyl]propan-1-amine has revealed several intriguing properties. In vitro assays have demonstrated activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, preliminary studies suggest that this compound may interact with serotonin receptors, making it a candidate for treating conditions related to neurotransmitter dysregulation.

The role of stereochemistry in determining biological activity cannot be overstated. The specific configuration at the (1R,2R)-position in CAS No: 2375254-62-7 appears to be crucial for eliciting the observed pharmacological effects. Racemic mixtures or enantiomeric impurities could significantly alter or diminish activity, emphasizing the need for rigorous analytical characterization during synthesis and purification.

Recent advancements in analytical techniques have enabled more detailed characterization of this compound. NMR spectroscopy has been particularly valuable in confirming structural integrity and stereochemical purity. Mass spectrometry provides high-resolution data that aids in identifying degradation products or impurities that might arise during storage or handling.

The potential therapeutic applications of CAS No: 2375254-62-7 are still being explored, but early findings suggest it could be a valuable tool in drug discovery programs targeting multiple disease areas. Its unique structural features make it a versatile scaffold for designing molecules with tailored properties. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will remain at the forefront of medicinal chemistry innovation.

In conclusion, 2-Methyl - 1 - [( 1 R , 2 R ) - 2 - phen ylcyc loprop yl ] p rop an - 1 - am ine ( CAS N o : 2375254 - 62 - 7 ) represents an exciting opportunity for further exploration in pharmaceutical research. Its complex structure offers numerous possibilities for modification and optimization, while its demonstrated biological activity provides a strong foundation for developing novel therapeutics.